Cas no 99059-36-6 (3-hydroxy-4,6-dimethoxy-1,3-dihydro-2-benzofuran-1-one)

3-Hydroxy-4,6-dimethoxy-1,3-dihydro-2-benzofuran-1-one is a benzofuran derivative characterized by its distinct hydroxyl and methoxy functional groups. This compound exhibits notable reactivity due to its fused heterocyclic structure, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its electron-rich aromatic system and functional group arrangement enhance its utility in constructing complex molecular frameworks. The presence of both hydroxy and methoxy substituents allows for selective modifications, facilitating applications in medicinal chemistry and material science. The compound's stability under standard conditions and compatibility with common reagents further underscore its versatility as a synthetic building block. Its structural features also contribute to potential biological activity, warranting further investigation in drug discovery.

3-hydroxy-4,6-dimethoxy-1,3-dihydro-2-benzofuran-1-one structure

99059-36-6 structure

Product Name:3-hydroxy-4,6-dimethoxy-1,3-dihydro-2-benzofuran-1-one

CAS No:99059-36-6

MF:C₁₀H₁₀O₅

MW:210.183403491974

MDL:MFCD25969766

CID:4379468

PubChem ID:13945055

Update Time:2025-06-09

3-hydroxy-4,6-dimethoxy-1,3-dihydro-2-benzofuran-1-one Chemical and Physical Properties

Names and Identifiers

- 1(3H)-Isobenzofuranone, 3-hydroxy-4,6-dimethoxy-
- 4,6-dimethoxy-3-hydroxy-(3H)-isobenzofuran-1-one
- 3-hydroxy-4,6-dimethoxy-1,3-dihydro-2-benzofuran-1-one
- 3-hydroxy-4,6-dimethoxy-3H-2-benzofuran-1-one
- 3-hydroxy-4,6-dimethoxy-3H-isobenzofuran-1-one
- 99059-36-6
- DA-39987
- SCHEMBL2809659
- QDYDSSIAOAIEGY-UHFFFAOYSA-N
- 3-Hydroxy-4,6-dimethoxyisobenzofuran-1(3H)-one
- MDL： MFCD25969766
- Inchi： 1S/C10H10O5/c1-13-5-3-6-8(7(4-5)14-2)10(12)15-9(6)11/h3-4,10,12H,1-2H3
- InChI Key： QDYDSSIAOAIEGY-UHFFFAOYSA-N
- SMILES： C1(=O)C2=C(C(OC)=CC(OC)=C2)C(O)O1

Computed Properties

Exact Mass: 210.05282342Da
Monoisotopic Mass: 210.05282342Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 65Å²

3-hydroxy-4,6-dimethoxy-1,3-dihydro-2-benzofuran-1-one Pricemore >>

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Enamine	EN300-9718852-1.0g	3-hydroxy-4,6-dimethoxy-1,3-dihydro-2-benzofuran-1-one	99059-36-6	95%	1.0g	$1117.0	2022-12-05
Enamine	EN300-9718852-2.5g	3-hydroxy-4,6-dimethoxy-1,3-dihydro-2-benzofuran-1-one	99059-36-6	95%	2.5g	$2316.0	2022-12-05
Enamine	EN300-9718852-5.0g	3-hydroxy-4,6-dimethoxy-1,3-dihydro-2-benzofuran-1-one	99059-36-6	95%	5.0g	$2933.0	2022-12-05
Enamine	EN300-9718852-10.0g	3-hydroxy-4,6-dimethoxy-1,3-dihydro-2-benzofuran-1-one	99059-36-6	95%	10.0g	$3687.0	2022-12-05
Enamine	BBV-51278876-1g	3-hydroxy-4,6-dimethoxy-1,3-dihydro-2-benzofuran-1-one	99059-36-6	95%	1g	$1117.0	2023-09-01
Enamine	BBV-51278876-2.5g	3-hydroxy-4,6-dimethoxy-1,3-dihydro-2-benzofuran-1-one	99059-36-6	95%	2.5g	$2316.0	2023-09-01
Enamine	BBV-51278876-5g	3-hydroxy-4,6-dimethoxy-1,3-dihydro-2-benzofuran-1-one	99059-36-6	95%	5g	$2933.0	2023-09-01
Enamine	BBV-51278876-10g	3-hydroxy-4,6-dimethoxy-1,3-dihydro-2-benzofuran-1-one	99059-36-6	95%	10g	$3687.0	2023-09-01